Cas no 138118-29-3 (2H-Pyran-2-one, 3-butyl-5,6-dihydro-)

• Product Name: 2H-Pyran-2-one, 3-butyl-5,6-dihydro-
• CAS No: 138118-29-3
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 1251048
• PubChem ID: 15033367
• Update Time: 2025-04-20

2H-Pyran-2-one, 3-butyl-5,6-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, 3-butyl-5,6-dihydro-
• 5-butyl-2,3-dihydropyran-6-one
• 3-Butyl-5,6-dihydro-2H-pyran-2-one
• 138118-29-3
• DTXSID10567255

• Inchi： 1S/C9H14O2/c1-2-3-5-8-6-4-7-11-9(8)10/h6H,2-5,7H2,1H3
• InChI Key： SUOQGDJUJPKVEE-UHFFFAOYSA-N
• SMILES： O1C(C(=CCC1)CCCC)=O

Computed Properties

• Exact Mass: 154.09942
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3